Cas no 84219-62-5 (4,6-Nonanediol)

• Product Name: 4,6-Nonanediol
• CAS No: 84219-62-5
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 667531
• PubChem ID: 12641371
• Update Time: 2025-04-19

4,6-Nonanediol Chemical and Physical Properties

Names and Identifiers

• 4,6-Nonanediol
• nonane-4,6-diol
• dl-4,6-Nonandiol
• SCHEMBL3096199
• DTXSID00505368
• 84219-62-5

• Inchi： 1S/C9H20O2/c1-3-5-8(10)7-9(11)6-4-2/h8-11H,3-7H2,1-2H3
• InChI Key： VDZVHCDRFIJZKX-UHFFFAOYSA-N
• SMILES： OC(CCC)CC(CCC)O

Computed Properties

• Exact Mass: 160.14600
• Monoisotopic Mass: 160.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 73.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.69850